Cas no 1455997-52-0 (1-(3-Aminopyrrolidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one)

• Product Name: 1-(3-Aminopyrrolidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one
• CAS No: 1455997-52-0
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 4772042
• Update Time: 2025-06-11

1-(3-Aminopyrrolidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopyrrolidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one
• 1-(3-Aminopyrrolidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one

• Inchi： 1S/C13H18N2O2/c1-17-12-5-3-2-4-10(12)8-13(16)15-7-6-11(14)9-15/h2-5,11H,6-9,14H2,1H3
• InChI Key： YEBLSXXMRMGTOM-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1OC)N1CCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(3-Aminopyrrolidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one

Comprehensive Overview of 1-(3-Aminopyrrolidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one (CAS 1455997-52-0)

In the realm of pharmaceutical and organic chemistry, 1-(3-Aminopyrrolidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one (CAS 1455997-52-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine backbone and methoxyphenyl moiety, is often explored for its role in drug discovery and biochemical research. Researchers are particularly interested in its aminopyrrolidine functional group, which is known to enhance binding affinity in receptor-targeted therapies.

The molecular structure of CAS 1455997-52-0 combines a 1-(3-aminopyrrolidin-1-yl) segment with a 2-(2-methoxyphenyl)ethan-1-one chain, creating a versatile scaffold for derivatization. This design is frequently leveraged in the synthesis of small-molecule inhibitors and neurological modulators, aligning with current trends in precision medicine. A growing body of literature highlights its relevance in addressing neurodegenerative disorders and metabolic diseases, topics that dominate recent scientific discourse.

From a synthetic chemistry perspective, 1-(3-Aminopyrrolidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one exemplifies the convergence of heterocyclic chemistry and aryl ketone reactivity. Its methoxy group contributes to improved solubility and pharmacokinetic profiles, a critical consideration in modern drug design. Laboratories optimizing high-throughput screening protocols often include this compound in libraries due to its balanced lipophilicity and hydrogen-bonding capacity.

The compound’s CAS number 1455997-52-0 serves as a key identifier in regulatory and commercial databases, ensuring traceability in supply chains. In analytical chemistry, techniques like HPLC and LC-MS are employed to validate its purity, while NMR spectroscopy confirms its structural integrity. Such rigorous characterization is essential given the rising demand for research-grade chemicals with documented quality controls.

Emerging applications of 1-(3-Aminopyrrolidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one extend to catalysis and material science, where its bifunctional nature aids in designing molecular templates. Industry forums frequently discuss its utility in green chemistry initiatives, reflecting broader societal interest in sustainable synthesis methods. These interdisciplinary connections underscore its value beyond traditional pharmaceutical contexts.

In summary, CAS 1455997-52-0 represents a multifaceted tool for researchers tackling challenges in medicinal chemistry and molecular engineering. Its adaptability to diverse experimental needs—from targeted drug delivery to functional material development—positions it as a compound of enduring scientific and industrial relevance.